Cas no 1184991-32-9 (6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride)

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride is a chemically synthesized compound featuring a pyridine-piperidine ether backbone with a methyl substituent. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications requiring precise handling. The structural combination of pyridine and piperidine moieties suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecule development. The hydrochloride salt improves crystallinity, facilitating purification and characterization. This compound may serve as a valuable building block in the synthesis of pharmacologically active agents, owing to its modular structure and functional group compatibility. Proper storage under anhydrous conditions is recommended to maintain integrity.
6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride structure
1184991-32-9 structure
Product Name:6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride
CAS No:1184991-32-9
MF:C11H18Cl2N2O
MW:265.179420948029
MDL:MFCD11845781
CID:4683861
Update Time:2025-05-23

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-3-pyridinyl 4-piperidinyl etherdihydrochloride
    • 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride
    • 2-methyl-5-(piperidin-4-yloxy)pyridine dihydrochloride
    • 6-Methyl-3-pyridinyl 4-piperidinyl ether di hydrochloride
    • MDL: MFCD11845781
    • Inchi: 1S/C11H16N2O.2ClH/c1-9-2-3-11(8-13-9)14-10-4-6-12-7-5-10;;/h2-3,8,10,12H,4-7H2,1H3;2*1H
    • InChI Key: PZLAINMYWMATDD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O(C1C=NC(C)=CC=1)C1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Topological Polar Surface Area: 34.2

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
023316-500mg
6-Methyl-3-pyridinyl 4-piperidinyl etherdihydrochloride, 95%
1184991-32-9 95%
500mg
$1100.00 2023-09-09
Matrix Scientific
023316-1g
6-Methyl-3-pyridinyl 4-piperidinyl etherdihydrochloride, 95%
1184991-32-9 95%
1g
$1990.00 2023-09-09

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride Related Literature

Additional information on 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride: A Comprehensive Overview

6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride, identified by the CAS number 1184991-32-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of piperidine derivatives, has garnered attention due to its potential applications in drug development and its unique chemical properties. The structure of this compound consists of a pyridine ring substituted with a methyl group at the 6-position and a piperidine moiety linked via an ether bond. The presence of the dihydrochloride counterion suggests that this compound exists in its hydrochloride salt form, which is commonly seen in pharmaceutical agents to enhance solubility and stability.

The synthesis of 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for research and development purposes. The chemical structure of this compound is characterized by a rigid framework, which contributes to its stability under various conditions. This stability is particularly advantageous in pharmaceutical applications where compounds must withstand rigorous formulation processes and storage conditions.

In terms of pharmacological activity, 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride has been investigated for its potential as a modulator of various biological targets. Recent studies have focused on its interaction with G protein-coupled receptors (GPCRs), which are critical targets in the treatment of numerous diseases, including neurological disorders and cardiovascular conditions. The compound's ability to modulate these receptors suggests its potential as a lead molecule for drug discovery efforts targeting these therapeutic areas.

The physical properties of CAS No. 1184991-32-9 are well-documented, with a melting point range that indicates its suitability for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its solubility profile in different solvents has also been extensively studied, providing valuable insights into its behavior under different experimental conditions. These properties are essential for determining the compound's suitability for use in preclinical studies and subsequent clinical trials.

Recent research has also explored the metabolic stability and pharmacokinetic profile of 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride. Studies conducted in preclinical models have revealed promising results regarding its bioavailability and metabolic pathways, which are critical factors in determining its potential as a therapeutic agent. These findings have paved the way for further investigations into its efficacy in treating specific disease states.

In conclusion, 6-Methyl-3-pyridinyl 4-piperidinyl ether dihydrochloride, with CAS number 1184991-32-9, represents a promising compound with diverse applications in the field of drug discovery. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable tool for researchers exploring novel therapeutic interventions. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of innovative medicines.

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